Cas no 477569-66-7 (N-2-(1,3-benzothiazol-2-yl)phenylnaphthalene-2-carboxamide)

• Product name: N-2-(1,3-benzothiazol-2-yl)phenylnaphthalene-2-carboxamide
• CAS No: 477569-66-7
• MF: C₂₄H₁₆N₂OS
• MW: 380.461644172668
• CID: 6359785
• PubChem ID: 3839053

N-2-(1,3-benzothiazol-2-yl)phenylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1,3-benzothiazol-2-yl)phenylnaphthalene-2-carboxamide
• N-[2-(1,3-benzothiazol-2-yl)phenyl]-2-naphthamide
• N-(2-(benzo[d]thiazol-2-yl)phenyl)-2-naphthamide
• N-[2-(1,3-benzothiazol-2-yl)phenyl]naphthalene-2-carboxamide
• F0882-1049
• 477569-66-7
• Oprea1_595493
• AKOS000462285

• Inchi： 1S/C24H16N2OS/c27-23(18-14-13-16-7-1-2-8-17(16)15-18)25-20-10-4-3-9-19(20)24-26-21-11-5-6-12-22(21)28-24/h1-15H,(H,25,27)
• InChI Key： ZYOOYSUWZXGQBF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=CC=CC=C1NC(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 380.09833431g/mol
• Monoisotopic Mass: 380.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides